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An inter-laboratory comparison (also known as a round-robin test) is a method used for external quality

assurance. It involves multiple laboratories testing the same samples under predetermined conditions to

evaluate and compare their results [1] [2] [3].

The core purpose is to ensure the accuracy, reliability, and consistency of testing and measurement results

across different laboratories. This process is crucial for validating methods, demonstrating competence to

clients and regulators, and is often a requirement for laboratory accreditation according to standards like

ISO/IEC 17025 [2] [3] [4].

The typical workflow for a round-robin test is structured into several phases, as shown below:
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Phases of a Round-Robin Test

Registration

Preparatory Phase

Sample Distribution

Testing Phase

Data Collection & Analysis

Evaluation & Reporting

1. Registration 2. Preparatory Phase 3. Sample Distribution 4. Testing Phase 5. Data Collection & Analysis 6. Evaluation & Reporting

Click to download full resolution via product page

Overview of Robinin: A Bioactive Flavonoid

Robinin is a flavonoid glycoside, a natural compound found in plants. Recent scientific studies have

investigated its potential therapeutic applications. The table below summarizes key experimental findings

from recent preclinical research:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.smolecule.com/products/s541733?utm_src=pdf-body-img
https://www.smolecule.com/products/s541733?utm_src=pdf-body
https://www.smolecule.com/products/s541733?utm_src=pdf-body
https://www.smolecule.com/products/s541733?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Study Focus / Disease
Model

Experimental Model(s)
Key Findings & Proposed
Mechanism of Action

Citation

Cardioprotection against
oxidative stress &
apoptosis

H9c2 cardiomyocytes;

Sprague-Dawley rats

Attenuated cardiac

apoptosis; Modulated
AKT/GSK3β signaling

pathway.

[5]

Reduction of myocardial
ischemia/reperfusion
injury

Sprague-Dawley rats with

induced
hypercholesterolemia

Reduced injury; Activated

Nrf2 antioxidative function via
Akt/GSK3β/Fyn pathway.

[6]

Anti-tumor effects in
pancreatic cancer

Human pancreatic cancer
cell lines (Mia-PACA2,

PANC-1)

Inhibited cell proliferation and
migration; Downregulated

TLR2-PI3k-AKT signaling
pathway.

[7]

Anti-inflammatory effects Human Peripheral Blood
Mononuclear Cells

(hPBMCs)

Modulated TLR/NF-κB
signaling pathway; Inhibited

pro-inflammatory markers.

[8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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